Cas no 727739-52-8 (9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-)

• Product Name: 9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-
• CAS No: 727739-52-8
• MF: C₁₆H₁₆Cl₂N₄
• MW: 335.23104095459
• CID: 1757550
• Update Time: 2024-11-27

9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-

• Inchi： 1S/C16H16Cl2N4/c1-2-3-9-12-19-13-14(17)20-16(18)21-15(13)22(12)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： PXJXDMDGQUGEJX-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(Cl)=NC=2Cl)N(CC2=CC=CC=C2)C=1CCCC

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: -0.41±0.10(Predicted)